Cas no 304684-84-2 (ethyl 5-amino-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-amino-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate
• CAS No: 304684-84-2
• MF: C₁₇H₁₅N₇O₂
• MW: 349.346701860428
• CID: 6437161
• PubChem ID: 722246
• Update Time: 2025-07-21

ethyl 5-amino-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate
• BRD-K00121444-001-01-1
• CCG-49868
• AKOS001011034
• Oprea1_561189
• ethyl 5-amino-1-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazole-4-carboxylate
• SR-01000005467
• 304684-84-2
• ethyl 5-amino-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-4-carboxylate
• SR-01000005467-1
• F0306-0901
• Z56768650
• SR-01000005467-2

• Inchi： 1S/C17H15N7O2/c1-2-26-17(25)12-8-22-24(14(12)18)16-13-9-21-23(15(13)19-10-20-16)11-6-4-3-5-7-11/h3-10H,2,18H2,1H3
• InChI Key： BLHPTMRXNXMMET-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1N)C1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O

Computed Properties

• Exact Mass: 349.12872275g/mol
• Monoisotopic Mass: 349.12872275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 5-amino-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}-1H-pyrazole-4-carboxylate

Introduction to Ethyl 5-amino-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate (CAS No. 304684-84-2)

Ethyl 5-amino-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate, a compound with the CAS number 304684-84-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring multiple nitrogen-containing rings, makes it a promising candidate for further exploration in drug discovery and development.

The molecular framework of Ethyl 5-amino-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate is characterized by its dual pyrazole and pyrimidine moieties. These heterocyclic systems are well-known for their ability to interact with biological targets in a highly specific manner. The presence of multiple aromatic rings not only contributes to the compound's stability but also enhances its binding affinity to various enzymes and receptors. This structural complexity has made it a focal point for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can modulate the activity of key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound Ethyl 5-amino-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate has emerged as a versatile scaffold that can be modified to target different disease mechanisms. Its ability to interact with multiple biological targets makes it an attractive candidate for the development of multi-target drugs, which are increasingly recognized for their potential to provide more comprehensive therapeutic effects.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes that are aberrantly activated in cancer cells. The specific arrangement of nitrogen atoms in the molecular structure of Ethyl 5-amino-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate allows it to mimic natural substrates or inhibitors of these enzymes, thereby disrupting cancer cell signaling pathways. Preliminary studies have suggested that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis or inhibiting proliferation.

The pharmacological activity of Ethyl 5-amino-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazole-4-carboxylate is further enhanced by its ability to cross the blood-brain barrier. This property is particularly important for the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. By penetrating the blood-brain barrier, this compound can reach its target sites within the brain more effectively, potentially leading to improved therapeutic outcomes.

In addition to its applications in oncology and neurology, Ethyl 5-amino-1-{1H-pyrazolo[3,4-d]pyrimidin}-4-yI]-ethyl 5-aminoethyl)-carboxylesterase inhibition has also been explored as a potential therapeutic strategy for inflammatory diseases. Inflammatory processes are often mediated by enzymes such as COX and LOX, which play a crucial role in the production of pro-inflammatory mediators. By inhibiting these enzymes, this compound can help reduce inflammation and alleviate symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ethyl 5-amino-l-(l-phenoI-I-I-I-H-pyrarzolol-I -I -dipyridin~l~)-I-I-I-H-pyrarzol-e carboxyla te involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These synthetic methodologies not only ensure high yields but also allow for easy modification of the molecular structure, enabling researchers to fine-tune the pharmacological properties of the compound.

The biokinetic properties of this compound have also been extensively studied to understand how it behaves within living systems. Pharmacokinetic studies have revealed that Ethyl 5-amino-l-(l-phenoI-I-I-H-pyrarzolol-I -I -dipyridin~l~)-I-I-I-H-pyrarzol-e carboxyla te exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for ensuring that the drug reaches its target sites at effective concentrations while minimizing side effects.

In conclusion, Ethyl 5-amino-l-(l-phenoI-I-I-H-pyrarzolol-I -I -dipyridin~l~)-I-I-I-H-pyrarzol-e carboxyla te (CAS No. 30468484) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for further research into developing novel therapeutic agents for various diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in future drug development efforts.